Cas no 1427936-96-6 (3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide)

• Product Name: 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide
• CAS No: 1427936-96-6
• MF: C₁₆H₁₆ClN₃O
• MW: 301.770742416382
• CID: 5851160
• PubChem ID: 47793505
• Update Time: 2025-08-04

3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26681058
• 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide
• Z826797308
• 1427936-96-6

• Inchi： 1S/C16H16ClN3O/c1-19-12-7-4-3-6-11(12)13(17)14(19)15(21)20(2)16(10-18)8-5-9-16/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key： AFXAJZZIGYNJHO-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N(C)C=1C(N(C)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 301.0981898g/mol
• Monoisotopic Mass: 301.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49Ų

Additional information on 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide

Comprehensive Overview of 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide (CAS No. 1427936-96-6)

The compound 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide (CAS No. 1427936-96-6) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the indole core, cyanocyclobutyl moiety, and carboxamide functional group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. The 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide stands out due to its ability to interact with specific protein targets, offering a high degree of selectivity. This selectivity is critical in minimizing off-target effects, a common challenge in drug development. The compound's molecular weight and lipophilicity are also optimized for bioavailability, making it a viable candidate for oral administration.

One of the most frequently searched topics in the context of this compound is its synthetic route. The synthesis of 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide typically involves multi-step organic reactions, including amide coupling and cyclobutylation. Researchers often explore green chemistry approaches to improve the yield and reduce environmental impact. The compound's stability under various conditions is another area of interest, as it affects storage and handling protocols.

The pharmacokinetic properties of 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide are also a hot topic among scientists. Studies have focused on its metabolic stability, plasma protein binding, and half-life in preclinical models. These parameters are essential for predicting its behavior in vivo and optimizing dosing regimens. Additionally, the compound's potential drug-drug interactions are under investigation to ensure safety in combination therapies.

Another area of exploration is the compound's structure-activity relationship (SAR). By modifying specific functional groups, researchers aim to enhance its potency and selectivity. For instance, the chloro substituent at the 3-position of the indole ring has been shown to influence binding affinity significantly. Similarly, the cyanocyclobutyl group contributes to the molecule's overall conformation, affecting its interaction with target proteins.

The therapeutic potential of 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide extends beyond oncology. Recent studies have explored its application in neurodegenerative diseases and inflammatory disorders. Its ability to modulate specific signaling pathways makes it a versatile tool for understanding disease mechanisms and developing new treatments. The compound's blood-brain barrier permeability is particularly noteworthy, as it opens doors for CNS-targeted therapies.

From a commercial perspective, the compound is available from several chemical suppliers and contract research organizations (CROs). Its purity and analytical data are critical for researchers, who often seek HPLC and NMR validation before procurement. The growing interest in custom synthesis services has also made it easier for researchers to access derivatives of this compound for specialized studies.

In conclusion, 3-chloro-N-(1-cyanocyclobutyl)-N,1-dimethyl-1H-indole-2-carboxamide (CAS No. 1427936-96-6) represents a fascinating area of research with broad implications for drug discovery and development. Its unique chemical structure, biological activity, and therapeutic potential make it a valuable asset in the quest for innovative treatments. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.